Cas no 1877664-57-7 (tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate)
1877664-57-7 structure
Product Name:tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate
CAS No:1877664-57-7
MF:C11H13FN2O4
MW:256.230326414108
CID:5613353
PubChem ID:107335369
Update Time:2023-09-21
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 1877664-57-7
- EN300-3235799
- tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate
- tert-Butyl (3-fluoro-5-nitrophenyl)carbamate
-
- Inchi: 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-8-4-7(12)5-9(6-8)14(16)17/h4-6H,1-3H3,(H,13,15)
- InChI Key: VYGJKKFOLSFPDF-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)NC(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 256.08593506g/mol
- Monoisotopic Mass: 256.08593506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 84.2Ų
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3235799-1g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95% | 1g |
$699.0 | 2023-09-04 | |
| Enamine | EN300-3235799-5g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95% | 5g |
$2028.0 | 2023-09-04 | |
| Enamine | EN300-3235799-10g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95% | 10g |
$3007.0 | 2023-09-04 | |
| Enamine | EN300-3235799-0.05g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95.0% | 0.05g |
$162.0 | 2025-03-18 | |
| Enamine | EN300-3235799-0.1g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95.0% | 0.1g |
$241.0 | 2025-03-18 | |
| Enamine | EN300-3235799-0.25g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95.0% | 0.25g |
$347.0 | 2025-03-18 | |
| Enamine | EN300-3235799-0.5g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95.0% | 0.5g |
$546.0 | 2025-03-18 | |
| Enamine | EN300-3235799-1.0g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95.0% | 1.0g |
$699.0 | 2025-03-18 | |
| Enamine | EN300-3235799-2.5g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-18 | |
| Enamine | EN300-3235799-5.0g |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate |
1877664-57-7 | 95.0% | 5.0g |
$2028.0 | 2025-03-18 |
tert-butyl N-(3-fluoro-5-nitrophenyl)carbamate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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